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For researchers, scientists, and professionals in materials science and engineering,

understanding the thermal radiation properties of materials is crucial for high-temperature

applications. Molybdenum disilicide (MoSi2), a promising refractory ceramic, exists in two

primary crystalline forms: a stable tetragonal (α) phase and a metastable hexagonal (β) phase.

This guide provides an objective comparison of the emissivity of these two phases, supported

by experimental data, to aid in material selection and process optimization.

Executive Summary
Recent studies have demonstrated a significant dependence of the emissivity of Molybdenum

Disilicide (MoSi2) on its crystalline phase. Experimental evidence suggests that the hexagonal

phase of MoSi2 exhibits a higher emissivity compared to its tetragonal counterpart. This

difference is primarily attributed to variations in carrier density between the two crystal

structures. These findings have important implications for applications where efficient radiative

heat transfer is critical, such as in heating elements and protective coatings for aerospace

applications.

Quantitative Data Comparison
The emissivity of different MoSi2 phases has been experimentally determined, and the results

are summarized in the table below. The data is derived from studies on MoSi2
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nanomembranes, where different crystalline phases were obtained through controlled

annealing processes.

Crystalline
Phase

Annealing
Temperature
(°C)

Carrier Density
(cm⁻³)

Mobility
(cm²/V·s)

Calculated
Emissivity

Amorphous As-deposited
3.75 × 10²²

(electrons)
0.075 0.375[1]

Hexagonal 600
7.26 × 10²²

(holes)
0.06 0.439[1]

Tetragonal 900
2.85 × 10²¹

(holes)
1.49 0.277[1]

The data clearly indicates that the hexagonal phase, formed at an annealing temperature of

600 °C, possesses the highest emissivity. This is correlated with a significantly higher carrier

density compared to the tetragonal phase, which is formed at 900 °C.

Experimental Protocols
The following sections detail the methodologies employed in the key experiments to determine

the emissivity of tetragonal and hexagonal MoSi2.

Sample Fabrication and Phase Control
The different crystalline phases of MoSi2 were prepared on nanometer-thick membranes

through a process of controlled annealing.

Initial Deposition: An amorphous MoSi2 film is deposited on a silicon nitride (SiNx)

membrane using co-sputtering.

Phase Transformation via Annealing:

Hexagonal Phase: The as-deposited amorphous MoSi2 film is subjected to rapid thermal

annealing at 600 °C. This induces a phase transformation to the hexagonal crystal

structure.[1]
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Tetragonal Phase: To obtain the tetragonal phase, the film is annealed at a higher

temperature of 900 °C.[1]

Phase Verification: The crystalline structure of the annealed films is confirmed using

techniques such as X-ray diffraction (XRD) and transmission electron microscopy (TEM).

Emissivity Measurement: Heat-Load Testing
The thermal radiation properties of the MoSi2 membranes with different crystal structures were

evaluated using a heat-load test under conditions that emulate a high-vacuum environment.

Apparatus: The experiment is conducted within a vacuum chamber to minimize convective

heat loss. A laser (e.g., 808 nm) is used to irradiate a defined area of the MoSi2 membrane,

providing a heat load. The temperature of the membrane is monitored using a two-channel

pyrometer.[1]

Procedure:

The MoSi2 sample is placed in the vacuum chamber.

The laser irradiates the sample with a specific power.

The temperature of the sample is continuously measured by the pyrometer until it reaches

a steady-state peak temperature.

The absorption of the laser wavelength by the sample is measured using an ultraviolet-

visible spectrometer.

Emissivity Calculation: The emissivity (ε) is calculated based on the absorbed heat energy

and the peak temperature of the membrane using the Stefan-Boltzmann law, adapted for a

heated membrane in a vacuum. The governing principle is that at steady state, the absorbed

laser power equals the radiated thermal power.[1]

Carrier Density and Mobility Measurement
To establish the relationship between the crystal structure and the electrical properties that

influence emissivity, Hall effect measurements were performed.
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Technique: The Hall effect measurement is a standard method to determine the majority

carrier type, carrier density, and mobility in a material.

Procedure: The measurements are conducted on the MoSi2 thin films corresponding to the

amorphous, hexagonal, and tetragonal phases. The results provide insights into how the

crystal structure affects the electronic properties, which in turn govern the material's

interaction with electromagnetic radiation and thus its emissivity.[1]

Logical Relationship Diagram
The following diagram illustrates the relationship between the synthesis process, the resulting

crystal structure, the material's electronic properties, and its final emissivity.
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Synthesis, properties, and emissivity relationship.

Conclusion
The crystalline phase of Molybdenum Disilicide plays a pivotal role in determining its emissivity.

Experimental data consistently shows that the hexagonal phase of MoSi2 has a significantly

higher emissivity than the tetragonal phase. This is directly linked to the higher carrier density
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observed in the hexagonal structure. For applications requiring enhanced radiative cooling and

efficient heat dissipation, inducing the hexagonal phase of MoSi2 through controlled annealing

at around 600 °C is a viable strategy. Conversely, for applications where lower thermal

radiation is desired, the stable tetragonal phase, typically formed at higher temperatures, would

be more suitable. These findings underscore the importance of phase engineering in tailoring

the thermal properties of advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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